Cas no 582297-82-3 (Propanedinitrile, (2,6-diethyl-3,5-dimethyl-4H-pyran-4-ylidene)- (9CI))

• Product Name: Propanedinitrile, (2,6-diethyl-3,5-dimethyl-4H-pyran-4-ylidene)- (9CI)
• CAS No: 582297-82-3
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 948201
• PubChem ID: 16737645
• Update Time: 2025-04-19

Propanedinitrile, (2,6-diethyl-3,5-dimethyl-4H-pyran-4-ylidene)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (2,6-diethyl-3,5-dimethyl-4H-pyran-4-ylidene)- (9CI)
• 2-(2,6-diethyl-3,5-dimethylpyran-4-ylidene)malononitrile
• LMRBTJXTDRXQTD-UHFFFAOYSA-N
• DB-246782
• (2,6-Diethyl-3,5-dimethyl-4H-pyran-4-ylidene)malononitrile
• 582297-82-3
• SCHEMBL4351571
• Propanedinitrile,(2,6-diethyl-3,5-dimethyl-4H-pyran-4-ylidene)-(9ci)

• Inchi： 1S/C14H16N2O/c1-5-12-9(3)14(11(7-15)8-16)10(4)13(6-2)17-12/h5-6H2,1-4H3
• InChI Key： LMRBTJXTDRXQTD-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(C)/C(=C(\C#N)/C#N)/C(C)=C1CC

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.8Ų